Cas no 133950-69-3 (5-bromo-3-indoxyl caprylate)

5-bromo-3-indoxyl caprylate is a versatile organic compound characterized by its bromo-indole functionality. This compound offers a high degree of structural diversity, making it suitable for various synthetic applications. Its unique chemical properties, including the bromo-substituted indole ring, contribute to its reactivity and ease of modification, facilitating its use in the synthesis of complex organic molecules. The caprylate ester group provides hydrophobicity, enhancing its compatibility with diverse reaction media.

5-bromo-3-indoxyl caprylate structure

Product Name:5-bromo-3-indoxyl caprylate

CAS No:133950-69-3

MF:C₁₆H₂₀BrNO₂

MW:338.239503860474

CID:899861

PubChem ID:14821426

Update Time:2025-06-25

5-bromo-3-indoxyl caprylate Chemical and Physical Properties

Names and Identifiers

- 5-bromo-3-indoxyl caprylate
- (5-bromo-1H-indol-3-yl) octanoate
- B-8850
- caprylate de bromo-5 indoxyle
- HY-W320032
- DA-59530
- 5-Bromo-3-indolyl caprylate
- 133950-69-3
- FD10397
- 5-Bromo-3-indoxyl-octanoate
- DTXSID20564412
- MFCD02683904
- SCHEMBL1121980
- CS-0360708
- 5-bromo-1H-indol-3-yl octanoate
- MDL： MFCD02683904
- Inchi： 1S/C16H20BrNO2/c1-2-3-4-5-6-7-16(19)20-15-11-18-14-9-8-12(17)10-13(14)15/h8-11,18H,2-7H2,1H3
- InChI Key： GQMJWOASOGSCSK-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(C=1)C(=CN2)OC(CCCCCCC)=O

Computed Properties

Exact Mass: 337.06800
Monoisotopic Mass: 337.06774g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 8
Complexity: 311
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.5
Topological Polar Surface Area: 42.1Å²

Experimental Properties

PSA: 42.09000
LogP: 5.19630

5-bromo-3-indoxyl caprylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM232754-1g	5-Bromo-1H-indol-3-yl octanoate	133950-69-3	95%+	1g	$556	2021-08-04
TRC	B688873-50mg	5-Bromo-3-indoxyl Caprylate	133950-69-3		50mg	$ 161.00	2023-04-18
TRC	B688873-100mg	5-Bromo-3-indoxyl Caprylate	133950-69-3		100mg	$ 265.00	2023-04-18
Alichem	A199007465-1g	5-Bromo-1H-indol-3-yl octanoate	133950-69-3	97%	1g	642.60 USD	2021-06-01
Apollo Scientific	BIB6011-500mg	5-Bromo-3-indolyl caprylate	133950-69-3		500mg	£100.00	2024-05-24
Apollo Scientific	BIB6011-1g	5-Bromo-3-indolyl caprylate	133950-69-3		1g	£90.00	2023-09-01
Chemenu	CM232754-1g	5-Bromo-1H-indol-3-yl octanoate	133950-69-3	95%+	1g	$550	2023-02-02
SHENG KE LU SI SHENG WU JI SHU	sc-284556-50 mg	5-Bromo-3-indoxyl caprylate,	133950-69-3		50mg	￥1,098.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-284556A-100 mg	5-Bromo-3-indoxyl caprylate,	133950-69-3		100MG	￥1,685.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-284556-50mg	5-Bromo-3-indoxyl caprylate,	133950-69-3		50mg	￥1098.00	2023-09-05